Cas no 1213010-73-1 ((1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine)
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (S)-2,2,2-TRIFLUORO-1-(3-FLUORO-4-METHOXY-PHENYL)-ETHYLAMINE
- (1S)-2,2,2-TRIFLUORO-1-(3-FLUORO-4-METHOXYPHENYL)ETHYLAMINE
- (1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
- (S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethanamine
- Benzenemethanamine, 3-fluoro-4-methoxy-α-(trifluoromethyl)-, (αS)-
- (1s)-2,2,2-Trifluoro-1-(3-fluoro-4-methoxyphenyl)ethanamine
-
- Inchi: 1S/C9H9F4NO/c1-15-7-3-2-5(4-6(7)10)8(14)9(11,12)13/h2-4,8H,14H2,1H3/t8-/m0/s1
- InChI Key: XXLGVMVNOAINFF-QMMMGPOBSA-N
- SMILES: [C@@H](C1C=CC(OC)=C(F)C=1)(N)C(F)(F)F
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 256.3±40.0 °C at 760 mmHg
- Flash Point: 108.8±27.3 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T788068-2.5mg |
(1S)-2,2,2-Trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T788068-5mg |
(1S)-2,2,2-Trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T788068-25mg |
(1S)-2,2,2-Trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 25mg |
$ 275.00 | 2022-06-02 | ||
| Enamine | EN300-177977-0.05g |
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 95% | 0.05g |
$336.0 | 2023-09-20 | |
| Enamine | EN300-177977-0.1g |
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 95% | 0.1g |
$499.0 | 2023-09-20 | |
| Enamine | EN300-177977-0.25g |
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 95% | 0.25g |
$714.0 | 2023-09-20 | |
| Enamine | EN300-177977-0.5g |
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 95% | 0.5g |
$1125.0 | 2023-09-20 | |
| Enamine | EN300-177977-1.0g |
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 95% | 1g |
$1442.0 | 2023-06-08 | |
| Enamine | EN300-177977-2.5g |
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 95% | 2.5g |
$2828.0 | 2023-09-20 | |
| Enamine | EN300-177977-5.0g |
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1213010-73-1 | 95% | 5g |
$4184.0 | 2023-06-08 |
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
Chemical Profile of (1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine (CAS No. 1213010-73-1)
(1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1213010-73-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.
The molecular structure of this compound features a chiral center at the (1S) configuration, which is critical for its biological activity. The presence of fluorine atoms at the 2-position and 2,2,2-trifluoromethyl group contributes to its lipophilicity and metabolic stability, enhancing its potential as a pharmacophore. Additionally, the aromatic ring system with a fluoro and methoxy substituent at the 3-position introduces specific electronic and steric properties that influence its interactions with biological targets.
In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to improved therapeutic outcomes. The compound (1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine exemplifies this trend, as it combines these favorable attributes with a well-defined stereochemical framework.
Research in medicinal chemistry has shown that this compound exhibits potential as an intermediate in the synthesis of more complex drug candidates. Its structural features make it a versatile building block for designing molecules with targeted biological activities. For instance, studies have explored its utility in developing kinase inhibitors, where the fluoro and methoxy substituents play a crucial role in modulating binding interactions with enzyme active sites.
The chiral nature of this compound also opens up avenues for exploring enantioselective synthesis and drug design. Enantioselective methods have become increasingly important in pharmaceutical development, as they allow for the creation of single-enantiomer drugs with improved efficacy and reduced side effects. The stereochemical purity of (1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine makes it an attractive candidate for such studies.
Moreover, the presence of fluorine atoms in the molecule contributes to its stability under various conditions, which is a critical factor in drug formulation and delivery. Fluorinated compounds often exhibit greater resistance to hydrolysis and oxidation, extending their shelf life and ensuring consistent bioavailability. This characteristic is particularly valuable in developing long-lasting therapeutic agents.
In academic research circles, this compound has been investigated for its potential applications in treating various diseases. Preliminary studies have suggested that it may have therapeutic effects against certain types of cancer by inhibiting key signaling pathways involved in tumor growth. Additionally, its structural motif has been explored for antimicrobial applications, where it demonstrates promising activity against resistant bacterial strains.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Advanced synthetic techniques such as cross-coupling reactions and asymmetric hydrogenation are employed to construct the complex molecular framework efficiently. These synthetic strategies not only showcase the ingenuity of modern chemical methodologies but also underscore the importance of precision in constructing biologically active molecules.
The pharmacological evaluation of (1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine has revealed intriguing interactions with biological targets. Its ability to modulate enzyme activity and receptor binding underscores its potential as a lead compound for drug development. Further preclinical studies are necessary to fully elucidate its therapeutic profile and safety profile before considering clinical trials.
The growing body of research on this compound highlights its significance in advancing pharmaceutical science. As our understanding of molecular interactions continues to evolve, compounds like this one will play pivotal roles in developing innovative treatments for human diseases. The integration of computational chemistry and high-throughput screening technologies will further accelerate the discovery process by enabling rapid assessment of biological activity.
In conclusion, (CAS No. 1213010-73-1) stands out as a remarkable example of how structural innovation can lead to the development of novel therapeutic agents. Its unique combination of stereochemical purity, fluorinated aromatic system, and versatile reactivity positions it as a valuable asset in pharmaceutical research. Continued investigation into its properties and applications will undoubtedly contribute to future advancements in medicine.
1213010-73-1 ((1S)-2,2,2-trifluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)